Cas no 2137758-51-9 (3,3'-Bipyridine, 5-methoxy-6'-nitro-)

• Product Name: 3,3'-Bipyridine, 5-methoxy-6'-nitro-
• CAS No: 2137758-51-9
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• CID: 5268167
• Update Time: 2025-08-05

3,3'-Bipyridine, 5-methoxy-6'-nitro- Chemical and Physical Properties

Names and Identifiers

• 3,3'-Bipyridine, 5-methoxy-6'-nitro-

• Inchi： 1S/C11H9N3O3/c1-17-10-4-9(5-12-7-10)8-2-3-11(13-6-8)14(15)16/h2-7H,1H3
• InChI Key： IZAYTSBOOTUCFA-UHFFFAOYSA-N
• SMILES： C1=NC=C(OC)C=C1C1=CC=C([N+]([O-])=O)N=C1

Additional information on 3,3'-Bipyridine, 5-methoxy-6'-nitro-

3,3'-Bipyridine, 5-methoxy-6'-nitro-

3,3'-Bipyridine, 5-methoxy-6'-nitro- (CAS No: 2137758-51-9) is a highly specialized organic compound that has garnered significant attention in the fields of coordination chemistry and materials science. This compound is a derivative of bipyridine, a well-known ligand in organometallic chemistry, with additional functional groups that enhance its versatility and reactivity. The presence of the methoxy and nitro groups at specific positions on the bipyridine framework introduces unique electronic and steric properties, making it a valuable tool in various applications.

The bipyridine core of this compound consists of two pyridine rings connected by a single bond. Pyridine itself is an aromatic heterocyclic compound with nitrogen as the heteroatom. The bipyridine structure provides a rigid and planar geometry, which is ideal for coordinating with metal ions. The 5-methoxy and 6'-nitro substituents further modulate the electronic properties of the molecule. The methoxy group is an electron-donating group due to its lone pair on the oxygen atom, while the nitro group is strongly electron-withdrawing due to its resonance stabilization. These opposing effects create a dynamic balance that influences the compound's reactivity and selectivity in chemical reactions.

Recent studies have highlighted the role of 3,3'-bipyridine derivatives in metalloenzyme mimicry and catalysis. For instance, researchers have utilized this compound as a ligand in cobalt complexes to simulate the active sites of hydrogenase enzymes. The ability of 5-methoxy-6'-nitro-bipyridine to coordinate with transition metals while maintaining stability under catalytic conditions makes it a promising candidate for energy-related applications, such as hydrogen production and storage.

In addition to its role in coordination chemistry, 3,3'-bipyridine, 5-methoxy-6'-nitro- has found applications in optoelectronics. Its extended conjugation system allows for strong absorption in the visible region of the electromagnetic spectrum. This property has been exploited in the development of light-emitting diodes (LEDs) and photovoltaic devices. By incorporating this compound into organic semiconductors, scientists have achieved enhanced charge transport properties and improved device efficiency.

The synthesis of 3,3'-bipyridine derivatives typically involves multi-step organic reactions. One common approach is the Ullmann coupling reaction, which enables the formation of biaryl bonds under mild conditions. The introduction of methoxy and nitro groups can be achieved through nucleophilic aromatic substitution or electrophilic substitution reactions, depending on the desired regiochemistry. Recent advancements in catalytic methods have streamlined these processes, making it easier to produce high-purity samples of 5-methoxy-6'-nitro-bipyridine for research purposes.

From an environmental perspective, bipyridine derivatives have been studied for their potential in remediation technologies. For example, certain metal complexes based on this compound have shown promise in removing heavy metal ions from contaminated water sources. The ability of these complexes to selectively bind to metal ions makes them ideal candidates for water treatment applications.

In conclusion, 3,3'-bipyridine, 5-methoxy-6'-nitro- (CAS No: 2137758-51-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique electronic properties and ability to coordinate with transition metals make it a valuable tool in modern chemistry. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.